N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide

• IUPAC Name: N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide
• InChI: InChI=1S/C22H27NO/c1-17-12-14-20(15-13-17)22(24)23-16-21(18-8-4-2-5-9-18)19-10-6-3-7-11-19/h2,4-5,8-9,12-15,19,21H,3,6-7,10-11,16H2,1H3,(H,23,24)
• InChI Key: AXTRHNMSMUZCOB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(C2CCCCC2)C3=CC=CC=C3
• Molecular Formula: C22H27NO
• Molecular Weight: 321.5 g/mol

Description

N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide: is an organic compound characterized by its complex structure, which includes a cyclohexyl group, a phenylethyl group, and a methylbenzamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide typically involves the reaction of 4-methylbenzoic acid with 2-cyclohexyl-2-phenylethylamine. The reaction is usually carried out in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the formation of the amide bond.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions under controlled temperature and pressure conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary or secondary amines.

Substitution: Formation of substituted amides or esters.

Scientific Research Applications

N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and physiological responses.

Comparison with Similar Compounds

Similar Compounds

• N-(2-cyclohexyl-2-phenylethyl)thiophene-2-carboxamide
• N-(2-cyclohexyl-2-phenylethyl)urea
• N-(2-cyclohexyl-2-phenylethyl)-2,3,4-trimethoxybenzamide

Uniqueness

N-(2-cyclohexyl-2-phenylethyl)-4-methylbenzamide is unique due to its specific structural features, which confer distinct chemical properties and potential applications. Its combination of cyclohexyl, phenylethyl, and methylbenzamide groups sets it apart from other similar compounds, making it a valuable subject of study in various scientific fields.